Cas no 22811-55-8 (Phosphonic acid,[2,5,8,11,14-pentakis(phosphonomethyl)-2,5,8,11,14-pentaazapentadecane-1,15-diyl]bis-(9CI))

• Product Name: Phosphonic acid,[2,5,8,11,14-pentakis(phosphonomethyl)-2,5,8,11,14-pentaazapentadecane-1,15-diyl]bis-(9CI)
• CAS No: 22811-55-8
• MF: C₁₅H₄₄N₅O₂₁P₇
• MW: 847.34709072113
• CID: 286559
• PubChem ID: 13931961
• Update Time: 2025-04-19

Phosphonic acid,[2,5,8,11,14-pentakis(phosphonomethyl)-2,5,8,11,14-pentaazapentadecane-1,15-diyl]bis-(9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,[2,5,8,11,14-pentakis(phosphonomethyl)-2,5,8,11,14-pentaazapentadecane-1,15-diyl]bis-(9CI)
• [bis[2-[2-[bis(phosphonomethyl)amino]ethyl-(phosphonomethyl)amino]ethyl]amino]methylphosphonic acid
• (((Phosphonomethyl)imino)bis(ethylene((phosphonomethyl)imino)ethylenenitrilobis(methylene)))tetrakisphosphonic acid
• [bis[2-[2-(bis(phosphonomethyl)amino)ethyl-(phosphonomethyl)amino]ethyl]amino]methylphosphonic acid
• NS00052098
• DTXSID40177366
• EINECS 245-240-9
• 22811-55-8

• Inchi： 1S/C15H44N5O21P7/c21-42(22,23)9-16(1-3-17(10-43(24,25)26)5-7-19(12-45(30,31)32)13-46(33,34)35)2-4-18(11-44(27,28)29)6-8-20(14-47(36,37)38)15-48(39,40)41/h1-15H2,(H2,21,22,23)(H2,24,25,26)(H2,27,28,29)(H2,30,31,32)(H2,33,34,35)(H2,36,37,38)(H2,39,40,41)
• InChI Key： YIAZZEXSBOBNAA-UHFFFAOYSA-N
• SMILES： P(CN(CCN(CP(=O)(O)O)CCN(CP(=O)(O)O)CP(=O)(O)O)CCN(CP(=O)(O)O)CCN(CP(=O)(O)O)CP(=O)(O)O)(=O)(O)O

Computed Properties

• Exact Mass: 847.06952
• Monoisotopic Mass: 315.924296
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 97.6

Experimental Properties

• Density: 1.897
• Boiling Point: 1224.5°C at 760 mmHg
• Flash Point: 694.4°C
• Refractive Index: 1.634
• PSA: 418.91
• LogP: -3.55720